Cas no 106511-81-3 (2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one)
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one
- 2-sulfanylidene-3H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
- 2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one
-
- Inchi: 1S/C9H5N3OS2/c13-7-5-3-1-2-4-6(5)10-8-12(7)11-9(14)15-8/h1-4H,(H,11,14)
- InChI Key: NRKSFEOTDHSSGR-UHFFFAOYSA-N
- SMILES: S1C(NN2C1=NC1C=CC=CC=1C2=O)=S
Computed Properties
- Exact Mass: 234.98740414g/mol
- Monoisotopic Mass: 234.98740414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
- XLogP3: 2
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D454733-100mg |
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one |
106511-81-3 | 100mg |
$144.00 | 2023-05-18 | ||
| TRC | D454733-500mg |
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one |
106511-81-3 | 500mg |
$552.00 | 2023-05-18 | ||
| TRC | D454733-1g |
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one |
106511-81-3 | 1g |
$ 770.00 | 2022-06-05 | ||
| TRC | D454733-1000mg |
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one |
106511-81-3 | 1g |
$930.00 | 2023-05-18 |
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one: A Comprehensive Overview
2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one, also known by its CAS registry number CAS No. 106511-81-3, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a fused ring system comprising a quinazolinone moiety and a thiadiazole ring, with a thioxo group at the 2-position. This unique structure endows the compound with distinctive chemical and biological properties.
The synthesis of 2,3-dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one typically involves multi-step reactions that require precise control of reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the formation of this compound. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex heterocyclic compounds in pharmaceutical research.
CAS No. 106511-81-3 has been extensively studied for its potential as a pharmacological agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, recent research has focused on its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has further enhanced its potential as a neuroprotective agent.
In terms of application, 2,3-dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one has shown remarkable efficacy in inhibiting enzymes associated with cancer progression. For example, studies have revealed its potent inhibitory effects on kinases and proteases that play critical roles in tumor growth and metastasis. These findings underscore its potential as a lead compound for anti-cancer drug development. Furthermore, ongoing clinical trials are investigating its safety profile and bioavailability in humans.
The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. Researchers have explored various substitution patterns on the quinazolinone and thiadiazole rings to enhance its pharmacokinetic properties and improve its therapeutic index. These efforts have led to the discovery of several analogs with superior activity compared to the parent compound.
In conclusion, 2,3-dihydro-2-thioxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one, or CAS No. 106511-81-3 as it is commonly referenced in scientific literature, represents a significant advancement in heterocyclic chemistry with promising implications for drug discovery. Its unique structure and diverse biological activities continue to drive research aimed at harnessing its full potential in treating various diseases.
106511-81-3 (2,3-Dihydro-2-thioxo-5H-1,3,4-thiadiazolo2,3-bquinazolin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)